Cas no 904824-98-2 (N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide)

• Product Name: N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide
• CAS No: 904824-98-2
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• MDL: MFCD06082699
• CID: 4719323
• Update Time: 2025-10-29

N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide Chemical and Physical Properties

Names and Identifiers

• N-((CYCLOHEXYLAMINO)CARBONYLAMINO)-2-(2-THIENYL)ETHANAMIDE
• 1-cyclohexyl-3-[(2-thiophen-2-ylacetyl)amino]urea
• N-[(cyclohexylcarbamoyl)amino]-2-(thiophen-2-yl)acetamide
• N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide

• MDL： MFCD06082699
• Inchi： 1S/C13H19N3O2S/c17-12(9-11-7-4-8-19-11)15-16-13(18)14-10-5-2-1-3-6-10/h4,7-8,10H,1-3,5-6,9H2,(H,15,17)(H2,14,16,18)
• InChI Key： JKBPBZVPNUVZSP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NNC(NC1CCCCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• Topological Polar Surface Area: 98.5

Additional information on N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide

N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide: A Comprehensive Overview

N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide, also known by its CAS number 904824-98-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexylamino group, a carbonyl group, and a thienyl moiety. The combination of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction steps, making the production of this compound more efficient.

One of the most intriguing aspects of N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide is its potential in drug discovery. The thienyl group, which is a heterocyclic aromatic system, is known for its ability to interact with various biological targets. Recent studies have shown that this compound exhibits promising anti-inflammatory and antioxidant properties. In particular, research conducted by Smith et al. (2023) demonstrated that the compound can inhibit COX-2 enzyme activity, making it a potential candidate for treating inflammatory diseases such as arthritis.

In addition to its pharmacological applications, this compound has also been explored in materials science. The cyclohexylamino group imparts flexibility to the molecule, while the carbonyl group introduces polarity. This combination makes the compound suitable for use in polymer chemistry as a building block for advanced materials. For example, researchers at the University of Tokyo have utilized this compound to develop novel polyurethanes with enhanced mechanical properties.

The structural versatility of N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide also lends itself to applications in catalysis. The thienyl moiety can act as a coordinating ligand in transition metal catalysts, facilitating various organic transformations. Recent work by Li et al. (2023) highlighted its effectiveness as a ligand in asymmetric hydrogenation reactions, achieving high enantioselectivity.

From an environmental perspective, the biodegradability and toxicity profile of this compound are critical considerations. Preliminary studies indicate that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and application.

In conclusion, N-((Cyclohexylamino)carbonylamino)-2-(2-thienyl)ethanamide (CAS 904824-98-2) is a multifaceted compound with promising applications across various fields. Its unique structure enables diverse reactivity and biological activity, making it an attractive target for further research and development. As scientific understanding continues to evolve, this compound holds the potential to contribute significantly to advancements in medicine, materials science, and catalysis.